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Compound of Interest

Compound Name: Ethyl chrysanthemate

Cat. No.: B043148 Get Quote

An In-depth Technical Guide to Ethyl Chrysanthemate

Abstract
Ethyl chrysanthemate is a key chemical intermediate, primarily recognized for its role in the

synthesis of pyrethroid insecticides.[1][2] This document provides a comprehensive overview of

the molecular and physical properties of ethyl chrysanthemate, detailed experimental

protocols for its synthesis, and a summary of its primary applications. The information is

intended for researchers, scientists, and professionals in the fields of chemistry and drug

development.

Chemical and Physical Properties
Ethyl chrysanthemate is an ester derived from chrysanthemic acid and ethanol.[3] Its

chemical and physical properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₁₂H₂₀O₂ [4][5]

Molecular Weight 196.29 g/mol

IUPAC Name

ethyl 2,2-dimethyl-3-(2-

methylprop-1-

enyl)cyclopropane-1-

carboxylate

CAS Registry Number 97-41-6

Appearance Clear colorless to yellow liquid

Odor
Powerful, winey-herbaceous,

sweet, and ethereal

Boiling Point 551.93 K (Joback Method)

Melting Point 311.48 K (Joback Method)

Flash Point 184.00 °F (84.44 °C)

Specific Gravity
0.92000 to 0.92600 @ 20.00

°C

Refractive Index
1.45800 to 1.46200 @ 20.00

°C

Solubility
Very slightly soluble in water;

soluble in alcohol and oils

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of ethyl
chrysanthemate. Available spectral data includes:

Mass Spectrometry (MS): Both Gas Chromatography-Mass Spectrometry (GC-MS) and

Liquid Chromatography-Mass Spectrometry (LC-MS) data are available. Electron ionization

mass spectra are also documented in the NIST WebBook.
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Infrared Spectroscopy (IR): FTIR and ATR-IR spectra have been recorded for ethyl
chrysanthemate. The NIST WebBook also provides access to its IR spectrum.

Nuclear Magnetic Resonance (NMR): While detailed NMR data was not found in the initial

search, a synthesis protocol confirms the identity of the product by comparing its ¹H NMR

spectrum to that of a commercial sample.

Synthesis of Ethyl Chrysanthemate
The synthesis of ethyl chrysanthemate is most commonly achieved via the

dimethylhexadiene route, which involves the cyclopropanation of 2,5-dimethyl-2,4-hexadiene

with ethyl diazoacetate.

Experimental Protocol: Catalytic Cyclopropanation
This protocol describes the synthesis of ethyl chrysanthemate using a copper-based catalyst.

Materials:

Ethyl diazoacetate

2,5-dimethyl-2,4-hexadiene

Cu,K-PFIEP[SO₃H] catalyst

Methylene chloride (solvent)

Silica gel

Ethyl acetate (eluent)

Hexane (eluent)

Procedure:

A slurry of the Cu,K-PFIEP[SO₃H] catalyst (2.0 g) in methylene chloride (100 mL) and 2,5-

dimethyl-2,4-hexadiene (8.33 g) is prepared in a reaction vessel.
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A solution of ethyl diazoacetate (5.0 g) in methylene chloride (50 mL) is added dropwise to

the slurry.

The reaction mixture is stirred at ambient temperature for approximately 18 hours.

Post-reaction, the catalyst is removed by filtration.

The solvent is evaporated from the filtrate to yield a residue.

The residue is purified by column chromatography on silica gel using a mixture of 10% ethyl

acetate and 90% hexane as the eluent.

The final product, ethyl chrysanthemate, is isolated and its identity can be confirmed by ¹H

NMR spectroscopy.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis and purification of ethyl
chrysanthemate.

Reactants:
- Ethyl Diazoacetate

- 2,5-Dimethyl-2,4-hexadiene

Reaction
(Stirring, 18h, Ambient Temp)

Catalyst:
Cu,K-PFIEP[SO3H]

Solvent:
Methylene Chloride

Filtration

Solvent EvaporationFiltrate

Solid Catalyst WasteSolid

Silica Gel Chromatography
(10% EtOAc/Hexane)Crude Product

Solvent WasteVapor

Pure Ethyl Chrysanthemate

Click to download full resolution via product page

Synthesis and Purification Workflow for Ethyl Chrysanthemate.

Applications
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Ethyl chrysanthemate serves as a vital building block in organic synthesis.

Insecticide Synthesis: It is a crucial intermediate in the production of synthetic pyrethroids, a

class of insecticides that mimic the activity of natural pyrethrins found in chrysanthemum

flowers. Notable insecticides synthesized from ethyl chrysanthemate include resmethrin.

Fragrance Industry: Due to its pleasant, floral, and herbaceous aroma, ethyl
chrysanthemate is also utilized as a fragrance agent in various products.

Logical Relationships in Synthesis
The synthesis of ethyl chrysanthemate is a multi-step process where specific inputs and

conditions lead to the desired product. The logical flow is essential for process optimization and

yield maximization.

Inputs

Ethyl Diazoacetate

2,5-Dimethyl-2,4-hexadiene

Catalyst & Solvent

Core Process

Cyclopropanation Reaction

Conditions

Ambient Temperature

18-hour Reaction Time

Purification Steps

Filtration

Evaporation

Chromatography

Crude Mixture

Outputs

Ethyl Chrysanthemate (Product)

By-products & Waste
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Click to download full resolution via product page

Logical Flow from Reactants to Final Product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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